(-)-MK-801 hydrogen maleate

• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol
• InChI: InChI=1S/C16H15N.C4H4O4/c1-16-13-8-4-2-6-11(13)10-15(17-16)12-7-3-5-9-14(12)16;5-3(6)1-2-4(7)8/h2-9,15,17H,10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChIKey: QLTXKCWMEZIHBJ-WLHGVMLRSA-N

(-)-MK-801 Hydrogen Maleate Overview

(-)-MK-801 hydrogen maleate (CAS 77086-19-2) is the optically pure (−)-enantiomer of the well-characterized NMDA receptor open-channel blocker dizocilpine. It is supplied as a crystalline solid (≥98% HPLC purity, [α]25/D −117.7° in methanol) with established solubility in DMSO (>20 mg/mL) . Whereas the (+)-enantiomer is widely used as a high-affinity, non-competitive NMDA receptor antagonist, the (−)-form exhibits markedly lower NMDA receptor affinity (Ki ≈ 211.7 nM vs. 30.5 nM for the (+)-form), thereby enabling differential pharmacological dissection of NMDA receptor-mediated versus off-target effects . This differential affinity profile positions (-)-MK-801 hydrogen maleate as a critical tool for experiments requiring selective engagement of non-NMDA targets—such as acetylcholinesterase and monoamine transporters—while minimizing NMDA receptor-driven confounds.

Stereochemical-control tool for NMDA receptor subtype pharmacology

Low-affinity channel blocker to minimize motor confounds in behavioral assays

High acetylcholinesterase inhibitory potency for cholinergic target studies

Generic Substitution Concerns for (-)-MK-801

Dizocilpine is a chiral molecule, and its two enantiomers display profoundly divergent pharmacological profiles despite sharing identical molecular weight and elemental composition. The (+)-enantiomer binds the NMDA receptor ion channel with sub-100 nM affinity and induces robust locomotor activation, whereas the (−)-enantiomer shows ≈7-fold lower NMDA receptor affinity and does not produce hyperlocomotion at behaviourally relevant doses [1]. Moreover, the two enantiomers exhibit inverse potency relationships at off-target sites: (−)-MK-801 is a >30-fold more potent acetylcholinesterase inhibitor than the (+)-form [2]. These stereoselective differences mean that any experimental protocol—whether in vivo behavioural pharmacology, ex vivo receptor occupancy, or in vitro target deconvolution—cannot interchangeably use racemic or (+)-enriched MK-801 preparations without introducing uncontrolled variables.

NMDA receptor affinity mismatch

The (−)-enantiomer shows markedly lower NMDA receptor binding than the (+)- or racemic form, which may shift receptor occupancy in protocols expecting high-affinity blockade.

Acetylcholinesterase inhibition discrepancy

More than 30-fold higher AChE inhibitory potency of (−)-MK-801 relative to the (+)-enantiomer can introduce cholinergic confounds if the wrong enantiomer is used.

Divergent behavioral activation

(−)-MK-801 does not induce hyperlocomotion, whereas the (+)-form triggers significant motor activation; substitution may confound locomotor-dependent endpoints.

• [1] De Leonibus, E., Mele, A., Oliverio, A., & Pert, A. (2001). Locomotor activity induced by the non-competitive N-methyl-D-aspartate antagonist, MK-801: role of nucleus accumbens efferent pathways. Neuroscience, 104(1), 105–116. https://doi.org/10.1016/S0306-4522(01)00047-1 View Source
• [2] Galli, A., Mori, F., Gualtieri, F., & Angeli, P. (1996). Acetylcholinesterase inhibition and protection by dizocilpine (MK-801) enantiomers. Journal of Pharmacy and Pharmacology, 48(1), 71–76. https://doi.org/10.1111/j.2042-7158.1996.tb05881.x View Source

(-)-MK-801 Head-to-Head Evidence

NMDA Receptor Affinity vs. (+)-MK-801

(-)-MK-801 hydrogen maleate binds the NMDA receptor with a Ki of 211.7 nM, compared to a Ki of 30.5 nM for the (+)-enantiomer, representing an approximately 7-fold reduction in affinity . This difference is consistent across multiple independent determinations in rat brain membrane preparations.

NMDA receptor affinity

Head-to-head

Ki ≈ 211.7 nM vs. 30.5 nM (+)-enantiomer; ~7-fold lower affinity

Supports lower-affinity NMDA receptor probe selection

Rat brain membrane radioligand binding

Evidence Dimension	NMDA receptor binding affinity (Ki)
Target Compound Data	Ki = 211.7 nM
Comparator Or Baseline	(+)-MK-801 hydrogen maleate: Ki = 30.5 nM
Quantified Difference	~7-fold lower affinity (211.7 / 30.5 ≈ 6.9)
Conditions	Rat brain membrane radioligand binding assays

Why This Matters

This 7-fold affinity differential allows researchers to probe NMDA receptor pharmacology with a lower-affinity tool compound that retains the same binding site, enabling concentration-response experiments that would be impossible with the high-affinity (+)-enantiomer alone.

Acetylcholinesterase Inhibition vs. (+)-MK-801

In a comparative study using purified electric eel and rat brain acetylcholinesterase (AChE), (−)-MK-801 inhibited AChE with Ki values of 6.2 µM (eel) and 17.9 µM (rat brain), whereas (+)-MK-801 required 200 µM and 450 µM, respectively, reflecting a >30-fold difference in inhibitory potency [1].

AChE inhibition

Head-to-head

Ki = 6.2–17.9 µM (eel/rat) vs. 200–450 µM (+); >30-fold higher potency

Supports cholinergic target engagement studies

Mixed inhibition; enzyme source-dependent

Evidence Dimension	Acetylcholinesterase (AChE) inhibition (Ki)
Target Compound Data	Ki = 6.2 µM (electric eel AChE); 17.9 µM (rat brain AChE)
Comparator Or Baseline	(+)-MK-801: Ki = 200 µM (electric eel AChE); 450 µM (rat brain AChE)
Quantified Difference	~32-fold (eel) and ~25-fold (rat brain) higher potency
Conditions	Mixed competitive-noncompetitive inhibition; electric eel and rat brain AChE preparations

Why This Matters

This pronounced stereoselectivity at AChE makes (−)-MK-801 the preferred enantiomer for studies investigating cholinergic modulation or organophosphate countermeasure development, where NMDA receptor blockade must be minimized.

• [1] Galli, A., Mori, F., Gualtieri, F., & Angeli, P. (1996). Acetylcholinesterase inhibition and protection by dizocilpine (MK-801) enantiomers. Journal of Pharmacy and Pharmacology, 48(1), 71–76. https://doi.org/10.1111/j.2042-7158.1996.tb05881.x View Source

Monoamine Transporter Inhibition vs. NMDA Receptor

In HEK-293 cells heterologously expressing human monoamine transporters, (−)-MK-801 inhibited norepinephrine, dopamine, and serotonin uptake with Ki values of 3.7 µM, 40 µM, and 47 µM, respectively—values essentially identical to those of (+)-MK-801 (Ki = 3.2 µM, 40 µM, and 43 µM) [1]. Critically, this monoamine transporter inhibition occurs without stereoselectivity, meaning (−)-MK-801 can be used to interrogate monoamine-dependent mechanisms while avoiding the NMDA receptor-mediated hyperlocomotion and schizophrenia-like behavioural syndrome characteristic of (+)-MK-801 [2].

Monoamine transporter profile

Head-to-head

NET, DAT, SERT Ki values within 1.2-fold of (+)-enantiomer; no stereoselectivity

Supports monoamine mechanism studies without NMDA confound

HEK-293 human transporter expression

Evidence Dimension	Monoamine transporter inhibition potency (Ki)
Target Compound Data	Norepinephrine transporter Ki = 3.7 µM; Dopamine transporter Ki = 40 µM; Serotonin transporter Ki = 47 µM
Comparator Or Baseline	(+)-MK-801: Norepinephrine transporter Ki = 3.2 µM; Dopamine transporter Ki = 40 µM; Serotonin transporter Ki = 43 µM
Quantified Difference	≤1.2-fold difference across all three transporters (non-significant)
Conditions	HEK-293 cells expressing human monoamine transporters; competitive inhibition assay

Why This Matters

For researchers studying the intersection of glutamatergic and monoaminergic systems, (−)-MK-801 provides a unique tool that inhibits monoamine transporters without NMDA receptor-mediated confounds on motor activity or sensorimotor gating.

• [1] Nishimura, M., Sato, K., Okada, T., Yoshiya, I., Schloss, P., Shimada, S., & Tohyama, M. (1998). MK-801 blocks monoamine transporters expressed in HEK cells. FEBS Letters, 423(3), 376–380. https://doi.org/10.1016/S0014-5793(98)00126-4 View Source
• [2] De Leonibus, E., Mele, A., Oliverio, A., & Pert, A. (2001). Locomotor activity induced by the non-competitive N-methyl-D-aspartate antagonist, MK-801: role of nucleus accumbens efferent pathways. Neuroscience, 104(1), 105–116. https://doi.org/10.1016/S0306-4522(01)00047-1 View Source

Locomotor Activity: (−) vs. (+)-MK-801

Focal administration of (+)-MK-801 (1, 5, and 25 nmol) into the rat nucleus accumbens produced a significant, dose-dependent increase in locomotor activity, whereas (−)-MK-801 at identical doses failed to induce any significant change from baseline [1]. The effect induced by the two highest doses of (+)-MK-801 was significantly different from that of (−)-MK-801 (p < 0.05).

Locomotor activity

Head-to-head

Focal accumbens: (−) no effect; (+) significant hyperlocomotion at 5–25 nmol

Supports behavioral assays requiring baseline activity

Male rat microinjection; 2 h monitoring

Evidence Dimension	Locomotor activity induction (focal nucleus accumbens administration)
Target Compound Data	No significant increase in locomotor activity at 1, 5, or 25 nmol
Comparator Or Baseline	(+)-MK-801: Significant, dose-dependent hyperlocomotion at 5 and 25 nmol
Quantified Difference	Qualitative difference: active vs. inactive enantiomer; statistically significant at two highest doses
Conditions	Male rats; focal microinjection into nucleus accumbens; 2-hour monitoring period

Why This Matters

The absence of hyperlocomotion makes (−)-MK-801 the enantiomer of choice for chronic dosing paradigms, behavioural assays requiring undisturbed baseline activity, and experiments where NMDA receptor-mediated motor activation would confound the primary endpoint.

• [1] De Leonibus, E., Mele, A., Oliverio, A., & Pert, A. (2001). Locomotor activity induced by the non-competitive N-methyl-D-aspartate antagonist, MK-801: role of nucleus accumbens efferent pathways. Neuroscience, 104(1), 105–116. https://doi.org/10.1016/S0306-4522(01)00047-1 View Source

Antidepressant-Like Effect in Social Defeat Stress

In the chronic social defeat stress model of depression, both (−)-MK-801 (0.1 mg/kg, i.p.) and (+)-MK-801 (0.1 mg/kg, i.p.) significantly attenuated increased immobility time in the tail suspension test and forced swimming test in susceptible mice, demonstrating rapid antidepressant-like effects [1]. However, in the sucrose preference test (a measure of anhedonia), (+)-MK-801 significantly enhanced reduced sucrose consumption 2–4 days post-dose, whereas (−)-MK-801 did not, suggesting that (−)-MK-801 produces antidepressant-like behavioural effects without the anhedonia-modulating activity associated with high-affinity NMDA receptor blockade.

Stress-model response

Head-to-head

Both enantiomers reduced immobility (TST, FST); only (+) altered sucrose preference

Supports dissociating despair vs. anhedonia endpoints

Social defeat stress model; C57BL/6 mice

Evidence Dimension	Antidepressant-like behavioral effects in social defeat stress model
Target Compound Data	Significant reduction in immobility (TST, FST) at 0.1 mg/kg i.p.; no significant effect on sucrose preference
Comparator Or Baseline	(+)-MK-801: Significant reduction in immobility (TST, FST); significant enhancement of sucrose preference at 0.1 mg/kg i.p.
Quantified Difference	Equivalent efficacy in despair-based tests; divergent effect on anhedonia measure (sucrose preference)
Conditions	Male C57BL/6 mice; chronic social defeat stress; single dose 0.1 mg/kg i.p.; tests conducted 1–7 days post-dose

Why This Matters

This differential anhedonia profile enables researchers to dissociate the rapid antidepressant-like effects of NMDA receptor modulators from their effects on reward processing, making (−)-MK-801 a valuable comparator in drug discovery programs targeting treatment-resistant depression.

• [1] Yang, B., Ren, Q., Ma, M., Chen, Q. X., & Hashimoto, K. (2016). Antidepressant Effects of (+)-MK-801 and (-)-MK-801 in the Social Defeat Stress Model. International Journal of Neuropsychopharmacology, 19(12), pyw080. https://doi.org/10.1093/ijnp/pyw080 View Source

Neuroprotective Enantiomer Class Effect

In primary cultures of embryonic rat cortical cells exposed to toxic glutamate concentrations, the (−)-enantiomers of two novel phencyclidine-derivative NMDA antagonists (GK 11 and GK 222) provided significantly better neuroprotection than their corresponding (+)-enantiomers, with efficacy equivalent to the racemate [1]. While this study used dizocilpine as a reference standard rather than as a test compound, it establishes a class-level pattern wherein the (−)-enantiomer of NMDA channel blockers can confer superior neuroprotection despite lower NMDA receptor affinity, consistent with the broader pharmacological profile of (−)-MK-801.

Neuroprotection class pattern

Class-level

(−)-enantiomers of related NMDA antagonists showed superior neuroprotection vs. (+) in glutamate toxicity

Supports inclusion as low-affinity NMDA control

Primary cortical neuron cultures; indirect evidence

Evidence Dimension	In vitro neuroprotection against glutamate-induced toxicity
Target Compound Data	Not directly measured for (−)-MK-801; class-level pattern observed for (−)-enantiomers of related compounds (GK 11, GK 222)
Comparator Or Baseline	(+)-enantiomers of GK 11 and GK 222: significantly weaker neuroprotection; racemates: equivalent to (−)-enantiomers
Quantified Difference	Qualitative: (−)-enantiomers significantly more protective than (+)-enantiomers (p-value not explicitly reported in abstract)
Conditions	Primary embryonic rat cortical neuron cultures; glutamate toxicity model; comparison with racemic dizocilpine as reference

Why This Matters

For research groups screening neuroprotective candidates, this class-level evidence supports the rationale for including (−)-MK-801 as a low-NMDA-affinity control to dissociate direct receptor blockade from downstream neuroprotective signalling mechanisms.

• [1] Drian, M. J., Kamenka, J. M., Pirat, J. L., & Privat, A. (1999). In vitro neuroprotection against glutamate toxicity provided by novel non-competitive N-methyl-D-aspartate antagonists. Journal of Neuroscience Research, 57(6), 927–934. https://doi.org/10.1002/(SICI)1097-4547(19990915)57:6<927::AID-JNR18>3.0.CO;2-C View Source

(-)-MK-801 Optimal Use Cases

NMDA Receptor Structure-Function Studies

The 7-fold lower NMDA receptor affinity of (−)-MK-801 (Ki ≈ 211.7 nM) relative to (+)-MK-801 (Ki ≈ 30.5 nM) makes it the preferred tool for electrophysiological and binding experiments requiring graded channel blockade. Researchers can achieve a wider dynamic range of receptor occupancy without saturating the binding site at low nanomolar concentrations, enabling quantitative analysis of use-dependent block kinetics and subunit-specific pharmacology [1].

Behavioral Pharmacology Without Hyperlocomotion

Because (−)-MK-801 does not induce hyperlocomotion when administered into the nucleus accumbens—in direct contrast to (+)-MK-801—it is the appropriate enantiomer for chronic dosing studies, cognitive testing (e.g., novel object recognition, Morris water maze), and any behavioural protocol where NMDA receptor-mediated motor activation would confound the primary endpoint .

Monoamine Transporter Research Without NMDA Confounds

(−)-MK-801 inhibits norepinephrine, dopamine, and serotonin transporters with potency essentially identical to (+)-MK-801 (Ki values within 1.2-fold), yet it does not produce the schizophrenia-like behavioural syndrome associated with high-affinity NMDA receptor blockade. This makes (−)-MK-801 the enantiomer of choice for in vivo microdialysis, monoamine release, and transporter occupancy studies where glutamatergic side effects must be minimized [1].

Cholinergic Research and Organophosphate Countermeasures

With >30-fold higher acetylcholinesterase inhibitory potency than the (+)-enantiomer (Ki = 6.2–17.9 µM vs. 200–450 µM), (−)-MK-801 serves as a lead-like scaffold for developing dual-action NMDA/AChE modulators and as a pharmacological probe for studying cholinergic dysfunction in neurodegenerative disease models. Its ability to protect AChE from irreversible organophosphate inactivation further supports its use in countermeasure discovery programs .

Application

Selection Property

Validation Focus

NMDA receptor structure-function studies

Lower NMDA receptor affinity

Graded receptor occupancy interpretation

Behavioral pharmacology (motor-neutral)

Absence of hyperlocomotion

Baseline-dependent behavioral endpoint validation

Monoamine transporter research

Stereoisomer-independent transporter inhibition

Glutamatergic confound control in microdialysis/occupancy assays

Cholinergic modulator discovery

Elevated AChE inhibitory potency

Acetylcholinesterase target engagement validation

• [1] De Leonibus, E., Mele, A., Oliverio, A., & Pert, A. (2001). Locomotor activity induced by the non-competitive N-methyl-D-aspartate antagonist, MK-801: role of nucleus accumbens efferent pathways. Neuroscience, 104(1), 105–116. https://doi.org/10.1016/S0306-4522(01)00047-1 View Source
• [2] Nishimura, M., Sato, K., Okada, T., Yoshiya, I., Schloss, P., Shimada, S., & Tohyama, M. (1998). MK-801 blocks monoamine transporters expressed in HEK cells. FEBS Letters, 423(3), 376–380. https://doi.org/10.1016/S0014-5793(98)00126-4 View Source
• [3] Galli, A., Mori, F., Gualtieri, F., & Angeli, P. (1996). Acetylcholinesterase inhibition and protection by dizocilpine (MK-801) enantiomers. Journal of Pharmacy and Pharmacology, 48(1), 71–76. https://doi.org/10.1111/j.2042-7158.1996.tb05881.x View Source